Methamidophos
Methamidophos
Methamidophos is a crystalline solid, technical product is off-white with a pungent odor. Used as an insecticide on a number of vegetables and on cotton. (EPA, 1998)
Methamidophos is an organic thiophosphate resulting from the N-deacylation of the proinsecticide acephate. It has a role as an acaricide, an agrochemical and an avicide. It is an organic thiophosphate, a phosphoramide and an organothiophosphate insecticide.
Methamidophos is under investigation in clinical trial NCT03223753 (Web-Based Physical Activity Intervention in Improving Long Term Health in Children and Adolescents With Newly Diagnosed Acute Lymphoblastic Leukemia in First Remission).
Methamidophos is a synthetic organic thiophosphate compound and organophosphate acetylcholinesterase inhibitor and neurotoxin that is used as a pesticide. It is characterized as a volatile colorless or off-white crystalline solid with a pungent odor, and exposure occurs by inhalation, ingestion, or contact.
Methamidophos is a highly active, systemic, residual organophosphate insecticide/acaricide/avicide with contact and stomach action. Its mode of action in insects and mammals is through inhibition of acetylcholinesterase. This enzyme is essential in the normal transmission of nerve impulses. Methamidophos is a potent acetylcholinesterase inhibitor. It is particularly effective against chewing and sucking insects and is used to control aphids, flea beetles, worms, whiteflies, thrips, cabbage loopers, Colorado potato beetles, potato tubeworms, armyworms, mites, leafhoppers, and many others. Crop uses include broccoli, Brussel sprouts, cauliflower, grapes, celery, sugar beets, cotton, tobacco, and potatoes. It is used abroad for many vegetables, hops, corn, peaches, and other crops Due to its toxicity, the use of pesticides that contain methamidophos is currently being phased out in Brazil. Methamidophos is highly toxic via oral, dermal and inhalation routes of exposure. Methamidophos was found in dumplings (gyoza) manufactured in China for the Japanese market after a number of consumers became sick.
Methamidophos is an organic thiophosphate resulting from the N-deacylation of the proinsecticide acephate. It has a role as an acaricide, an agrochemical and an avicide. It is an organic thiophosphate, a phosphoramide and an organothiophosphate insecticide.
Methamidophos is under investigation in clinical trial NCT03223753 (Web-Based Physical Activity Intervention in Improving Long Term Health in Children and Adolescents With Newly Diagnosed Acute Lymphoblastic Leukemia in First Remission).
Methamidophos is a synthetic organic thiophosphate compound and organophosphate acetylcholinesterase inhibitor and neurotoxin that is used as a pesticide. It is characterized as a volatile colorless or off-white crystalline solid with a pungent odor, and exposure occurs by inhalation, ingestion, or contact.
Methamidophos is a highly active, systemic, residual organophosphate insecticide/acaricide/avicide with contact and stomach action. Its mode of action in insects and mammals is through inhibition of acetylcholinesterase. This enzyme is essential in the normal transmission of nerve impulses. Methamidophos is a potent acetylcholinesterase inhibitor. It is particularly effective against chewing and sucking insects and is used to control aphids, flea beetles, worms, whiteflies, thrips, cabbage loopers, Colorado potato beetles, potato tubeworms, armyworms, mites, leafhoppers, and many others. Crop uses include broccoli, Brussel sprouts, cauliflower, grapes, celery, sugar beets, cotton, tobacco, and potatoes. It is used abroad for many vegetables, hops, corn, peaches, and other crops Due to its toxicity, the use of pesticides that contain methamidophos is currently being phased out in Brazil. Methamidophos is highly toxic via oral, dermal and inhalation routes of exposure. Methamidophos was found in dumplings (gyoza) manufactured in China for the Japanese market after a number of consumers became sick.
Brand Name:
Vulcanchem
CAS No.:
10265-92-6
VCID:
VC20821888
InChI:
InChI=1S/C2H8NO2PS/c1-5-6(3,4)7-2/h1-2H3,(H2,3,4)
SMILES:
COP(=O)(N)SC
Molecular Formula:
C2H8NO2PS
Molecular Weight:
141.13 g/mol
Methamidophos
CAS No.: 10265-92-6
Cat. No.: VC20821888
Molecular Formula: C2H8NO2PS
Molecular Weight: 141.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methamidophos is a crystalline solid, technical product is off-white with a pungent odor. Used as an insecticide on a number of vegetables and on cotton. (EPA, 1998) Methamidophos is an organic thiophosphate resulting from the N-deacylation of the proinsecticide acephate. It has a role as an acaricide, an agrochemical and an avicide. It is an organic thiophosphate, a phosphoramide and an organothiophosphate insecticide. Methamidophos is under investigation in clinical trial NCT03223753 (Web-Based Physical Activity Intervention in Improving Long Term Health in Children and Adolescents With Newly Diagnosed Acute Lymphoblastic Leukemia in First Remission). Methamidophos is a synthetic organic thiophosphate compound and organophosphate acetylcholinesterase inhibitor and neurotoxin that is used as a pesticide. It is characterized as a volatile colorless or off-white crystalline solid with a pungent odor, and exposure occurs by inhalation, ingestion, or contact. Methamidophos is a highly active, systemic, residual organophosphate insecticide/acaricide/avicide with contact and stomach action. Its mode of action in insects and mammals is through inhibition of acetylcholinesterase. This enzyme is essential in the normal transmission of nerve impulses. Methamidophos is a potent acetylcholinesterase inhibitor. It is particularly effective against chewing and sucking insects and is used to control aphids, flea beetles, worms, whiteflies, thrips, cabbage loopers, Colorado potato beetles, potato tubeworms, armyworms, mites, leafhoppers, and many others. Crop uses include broccoli, Brussel sprouts, cauliflower, grapes, celery, sugar beets, cotton, tobacco, and potatoes. It is used abroad for many vegetables, hops, corn, peaches, and other crops Due to its toxicity, the use of pesticides that contain methamidophos is currently being phased out in Brazil. Methamidophos is highly toxic via oral, dermal and inhalation routes of exposure. Methamidophos was found in dumplings (gyoza) manufactured in China for the Japanese market after a number of consumers became sick. |
|---|---|
| CAS No. | 10265-92-6 |
| Molecular Formula | C2H8NO2PS |
| Molecular Weight | 141.13 g/mol |
| IUPAC Name | [amino(methylsulfanyl)phosphoryl]oxymethane |
| Standard InChI | InChI=1S/C2H8NO2PS/c1-5-6(3,4)7-2/h1-2H3,(H2,3,4) |
| Standard InChI Key | NNKVPIKMPCQWCG-UHFFFAOYSA-N |
| SMILES | COP(=O)(N)SC |
| Canonical SMILES | COP(=O)(N)SC |
| Boiling Point | Decomposes (EPA, 1998) Decomposes on heating without boiling |
| Colorform | Colorless crystals Crystals from ethe |
| Melting Point | 112 °F (EPA, 1998) 44.9 °C MP: 20-25 °C /Technical/ Melting point: 39-41 °C. 44 °C |
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